2-(2-Naphthyl)-2-oxoethyl 2-methoxybenzoate

• Molecular Formula: C20H16O4
• Molecular Weight: 320.3 g/mol
• IUPAC Name: (2-naphthalen-2-yl-2-oxoethyl) 2-methoxybenzoate
• InChI: InChI=1S/C20H16O4/c1-23-19-9-5-4-8-17(19)20(22)24-13-18(21)16-11-10-14-6-2-3-7-15(14)12-16/h2-12H,13H2,1H3
• InChI Key: KZQVLCPIPMAJFT-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(=O)OCC(=O)C2=CC3=CC=CC=C3C=C2

Description

2-(2-Naphthyl)-2-oxoethyl 2-methoxybenzoate, also known as NOB, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(2-Naphthyl)-2-oxoethyl 2-methoxybenzoate is not fully understood. However, it is believed that this compound acts as an electron acceptor due to its electron-deficient structure, which allows it to transport electrons efficiently.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic to cells, making it a potential candidate for use in biological applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2-Naphthyl)-2-oxoethyl 2-methoxybenzoate is its excellent electron transport properties, which make it a potential candidate for use in organic electronic devices. However, one of the limitations of this compound is its relatively low solubility in common organic solvents, which can make it difficult to work with in the laboratory.

Future Directions

There are several future directions for the study of 2-(2-Naphthyl)-2-oxoethyl 2-methoxybenzoate. One potential direction is the development of new synthetic methods for this compound that can improve its solubility and yield. Another potential direction is the study of this compound for its potential applications in biological imaging and sensing. Finally, the study of this compound for its potential use in other organic electronic devices such as organic light-emitting diodes (OLEDs) and organic memory devices is also an area of future research.

Synthesis Methods

2-(2-Naphthyl)-2-oxoethyl 2-methoxybenzoate can be synthesized by reacting 2-naphthylacetic acid with methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction yields this compound as a white solid with a melting point of 105-107°C.

Scientific Research Applications

2-(2-Naphthyl)-2-oxoethyl 2-methoxybenzoate has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of this compound is in the field of organic electronics. This compound has been shown to exhibit excellent electron transport properties, making it a potential candidate for use in organic electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs).
In addition to its applications in organic electronics, this compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions. This compound has been shown to selectively bind to copper ions, making it a potential candidate for use in fluorescent sensors for the detection of copper ions in biological and environmental samples.